Cas no 1804079-98-8 (2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid
• CAS No: 1804079-98-8
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 4818075
• Update Time: 2025-06-15

2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(carboxy(hydroxy)methyl)benzo[d]oxazole
• 2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C10H8BrNO4/c11-4-5-2-1-3-6-7(5)12-9(16-6)8(13)10(14)15/h1-3,8,13H,4H2,(H,14,15)
• InChI Key： SYCVHZXTRXWQHD-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1N=C(C(C(=O)O)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 1.3
• Topological Polar Surface Area: 83.6

Additional information on 2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid

Introduction to 2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid (CAS No. 1804079-98-8)

2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804079-98-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a bromomethyl substituent and a hydroxyacetic acid moiety in its molecular framework endows it with unique reactivity and potential applications in synthetic chemistry and bioactivity modulation.

The benzo[d]oxazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in the design of bioactive molecules targeting various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial agents. The oxazole ring introduces a nitrogen atom into the benzene-like aromatic system, which can participate in hydrogen bonding interactions and influence the overall pharmacokinetic properties of the molecule. Additionally, the 4-(bromomethyl)benzo[d]oxazol-2-yl part of the compound serves as a versatile handle for further functionalization via nucleophilic substitution reactions, allowing chemists to attach diverse pharmacophores or biomolecules.

The hydroxyacetic acid (glycolic acid derivative) group at the 2-position of the benzo[d]oxazole ring introduces polarity and potential hydrogen bonding capabilities to the molecule. This functional moiety can enhance solubility in aqueous environments, which is crucial for drug delivery systems and pharmacokinetic optimization. Furthermore, hydroxyacetic acid derivatives have been explored for their metabolic stability and bioavailability profiles, making them valuable candidates for prodrug formulations or active pharmaceutical ingredients (APIs).

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds with multiple functional groups for modulating biological pathways. The combination of a bromomethyl group and a hydroxyacetic acid moiety in 2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid suggests potential applications in click chemistry, where it could serve as a precursor for constructing more complex drug molecules via strain-catalyzed cycloadditions or cross-coupling reactions. For instance, the bromomethyl group can undergo Michael additions or nucleophilic substitutions with nucleophiles such as thiols, amines, or alcohols, while the hydroxyacetic acid group can participate in esterification or amidation reactions to introduce additional functionalities.

In the context of drug discovery, this compound may be investigated for its potential as an intermediate in synthesizing kinase inhibitors or other enzyme-targeted therapeutics. Benzo[d]oxazole derivatives have been reported to interact with protein targets such as tyrosine kinases, which are implicated in cancer progression and inflammatory diseases. The presence of both electrophilic (bromomethyl) and nucleophilic (hydroxyacetic acid) sites allows for orthogonal functionalization strategies, enabling precise tuning of molecular properties such as binding affinity and metabolic clearance.

From a synthetic chemistry perspective, 2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid exemplifies how structural motifs from natural products can be modified to enhance pharmacological activity. The benzo[d]oxazole scaffold is inspired by compounds found in plants and microorganisms that exhibit biological effects. By incorporating functional groups like bromomethyl and hydroxyacetic acid, chemists can develop analogs with improved pharmacokinetics or novel mechanisms of action. This approach aligns with current trends in drug development toward rational design based on structure-activity relationships (SAR).

Moreover, computational modeling studies have demonstrated that benzo[d]oxazole derivatives can adopt multiple conformations depending on their environment, which influences their interactions with biological targets. The flexibility provided by the oxazole ring allows for optimal positioning of key pharmacophoric elements within binding pockets of proteins or enzymes. This conformational adaptability is particularly relevant for designing molecules that require precise spatial orientation to elicit therapeutic effects.

The hydroxyacetic acid group also contributes to the compound’s potential role as a chelating agent or ligand for metal ions involved in biological processes. Metallo-drugs are an emerging class of therapeutics that exploit metal-ligand interactions to achieve therapeutic effects. Benzo[d]oxazole-based ligands have been explored for their ability to bind transition metals such as copper or zinc, which are essential cofactors for numerous enzymes but can also induce oxidative stress when present at elevated concentrations.

In summary, 2-(4-(Bromomethyl)benzo[d]oxazol-2-yl)-2-hydroxyacetic acid (CAS No. 1804079-98-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and versatile reactivity. Its combination of a bromomethyl substituent and a hydroxyacetic acid moiety positions it as a valuable building block for synthesizing novel bioactive molecules targeting various diseases. As computational methods and synthetic techniques continue to advance, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.